Cas no 1154231-67-0 (7-Amino-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 7-Amino-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1154231-67-0
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5714094
• PubChem ID: 43450010
• Update Time: 2023-10-17

7-Amino-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1295313
• 1154231-67-0
• 7-AMINO-6-HYDROXY-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE
• 2(1H)-Quinolinone, 7-amino-3,4-dihydro-6-hydroxy-
• 7-Amino-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C9H10N2O2/c10-6-4-7-5(3-8(6)12)1-2-9(13)11-7/h3-4,12H,1-2,10H2,(H,11,13)
• InChI Key： PCJCOBZOKCTARQ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C(=CC=2N1)N)O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 452.6±45.0 °C(Predicted)
• pka: 9.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones